Cas no 51992-01-9 (Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate)

Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate structure
51992-01-9 structure
Product Name:Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
CAS No:51992-01-9
MF:C9H9N3O2S
MW:223.251660108566
CID:936207
PubChem ID:613962
Update Time:2025-04-19

Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • ethyl 5-imino-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
    • 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 5-imino-, ethyl ester
    • 51992-01-9
    • SR-01000534377-1
    • DB-297561
    • Ethyl 5-imino-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
    • DTXSID30346680
    • AKOS024269140
    • Ethyl 5-imino-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate #
    • SR-01000534377
    • UQNFPCQJSADNRU-UHFFFAOYSA-N
    • Oprea1_558649
    • Inchi: 1S/C9H9N3O2S/c1-2-14-8(13)6-5-11-9-12(7(6)10)3-4-15-9/h3-5,10H,2H2,1H3
    • InChI Key: UQNFPCQJSADNRU-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC=C(C(=O)OCC)C2=N

Computed Properties

  • Exact Mass: 223.04154771g/mol
  • Monoisotopic Mass: 223.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 91Ų
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk